Cas no 1860828-56-3 (2-Ethyl-4,6-difluoroaniline)

• Product Name: 2-Ethyl-4,6-difluoroaniline
• CAS No: 1860828-56-3
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD33530935
• CID: 5617076
• PubChem ID: 20479224
• Update Time: 2025-06-09

2-Ethyl-4,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4,6-difluorobenzenamine
• 2-ethyl-4,6-difluoroaniline
• EN300-2987298
• 1860828-56-3
• SCHEMBL11140303
• 2-Ethyl-4,6-difluoroaniline

• MDL： MFCD33530935
• Inchi： 1S/C8H9F2N/c1-2-5-3-6(9)4-7(10)8(5)11/h3-4H,2,11H2,1H3
• InChI Key： DXOLGQNCTMSYBS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1N)CC)F

Computed Properties

• Exact Mass: 157.07030562g/mol
• Monoisotopic Mass: 157.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 192.8±35.0 °C(Predicted)
• pka: 3.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-Ethyl-4,6-difluoroaniline

Introduction to 2-Ethyl-4,6-difluoroaniline (CAS No. 1860828-56-3)

2-Ethyl-4,6-difluoroaniline, with the CAS number 1860828-56-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an aniline core substituted with an ethyl group and two fluorine atoms at the 4 and 6 positions. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in various synthetic pathways and a potential candidate for drug development.

The molecular formula of 2-Ethyl-4,6-difluoroaniline is C₉H₉F₂N, and its molecular weight is approximately 173.17 g/mol. The compound is typically a white to off-white solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in a wide range of chemical reactions and processes.

In recent years, the study of 2-Ethyl-4,6-difluoroaniline has been driven by its potential applications in the development of new pharmaceuticals. One notable area of research involves its use as a building block in the synthesis of fluorinated aromatic compounds, which are often found in drugs with improved pharmacokinetic properties. For instance, the introduction of fluorine atoms can enhance the metabolic stability and bioavailability of drug molecules, making them more effective in treating various diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 2-Ethyl-4,6-difluoroaniline in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The enhanced activity was attributed to the unique electronic properties conferred by the fluorine substituents, which allowed for better binding to viral targets.

Beyond its pharmaceutical applications, 2-Ethyl-4,6-difluoroaniline has also found use in the field of materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. These complexes have shown promise in catalytic reactions, particularly in asymmetric synthesis and polymerization processes. The tunable electronic properties of the ligand allow for precise control over reaction outcomes, making it a valuable tool for chemists working on advanced materials.

In addition to its synthetic utility, 2-Ethyl-4,6-difluoroaniline has been studied for its potential environmental impact. Research has shown that while the compound itself is not inherently toxic, its degradation products need to be carefully monitored to ensure environmental safety. Efforts are ongoing to develop efficient methods for the biodegradation and detoxification of such compounds to minimize their ecological footprint.

The synthesis of 2-Ethyl-4,6-difluoroaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4,6-difluorobenzonitrile with ethylamine followed by reduction to form the final amine product. This approach offers high yields and good selectivity but requires careful control of reaction conditions to avoid side reactions. Alternative synthetic strategies are also being explored to improve efficiency and reduce costs.

The growing interest in 2-Ethyl-4,6-difluoroaniline has led to increased demand for high-purity forms of the compound. Suppliers have responded by developing advanced purification techniques that ensure consistent quality and reliability. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used methods for quality control and purity analysis.

In conclusion, 2-Ethyl-4,6-difluoroaniline (CAS No. 1860828-56-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it a valuable intermediate in synthetic chemistry and a promising candidate for drug development. Ongoing research continues to uncover new applications and optimize existing processes, ensuring that this compound remains at the forefront of scientific innovation.